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Compound of Interest

Compound Name: Albendazole sulfoxide-D3

Cat. No.: B602568 Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

Introduction
Albendazole sulfoxide-D3 is the deuterium-labeled form of Albendazole sulfoxide, the primary

active metabolite of the broad-spectrum anthelmintic drug, Albendazole. Due to its isotopic

labeling, Albendazole sulfoxide-D3 serves as an ideal internal standard for quantitative

bioanalytical studies, particularly those employing liquid chromatography-mass spectrometry

(LC-MS/MS). Its use is critical for accurate quantification of Albendazole and its metabolites in

complex biological matrices such as plasma, enabling robust pharmacokinetic, drug

metabolism, and bioequivalence studies. This technical guide provides in-depth information on

the properties, analytical methodologies, and applications of Albendazole sulfoxide-D3 for

researchers, scientists, and drug development professionals.

Physicochemical and General Data
A summary of the key physical and chemical properties of Albendazole sulfoxide-D3 is

presented below.
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Property Value Source

Chemical Name

trideuteriomethyl N-(6-

propylsulfinyl-1H-

benzimidazol-2-yl)carbamate

PubChem

Synonyms
Ricobendazole-D3,

Albendazole oxide-D3
MedchemExpress

CAS Number 1448346-38-0 PubChem

Molecular Formula C₁₂H₁₂D₃N₃O₃S Pharmaffiliates

Molecular Weight 284.35 g/mol PubChem

Exact Mass 284.10224276 Da PubChem

Appearance White to off-white solid Fisher Scientific

Purity >98.00% GlpBio

Solubility
DMSO: ≥ 25 mg/mL (87.92

mM)
MedchemExpress

Storage Conditions

Store at -20°C for long-term

storage. Stock solutions: -80°C

for up to 6 months, -20°C for

up to 1 month.[1]

GlpBio

Analytical Applications and Methodologies
Albendazole sulfoxide-D3 is predominantly utilized as an internal standard in LC-MS/MS

methods for the simultaneous determination of Albendazole and its active metabolite,

Albendazole sulfoxide, in biological fluids.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
A validated LC-MS/MS method for the analysis of Albendazole and Albendazole sulfoxide in

human plasma has been reported, utilizing Albendazole sulfoxide-D3 as an internal standard.

[2]
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Mass Spectrometry Parameters:

The analysis is typically performed on a triple quadrupole mass spectrometer with an

electrospray ionization (ESI) source in the positive ionization mode.[2]

Parameter Albendazole
Albendazole
Sulfoxide

Albendazole
Sulfoxide-D3 (IS)

Precursor Ion (Q1)

m/z
266.1 282.1 287.1

Product Ion (Q2) m/z 234.1 250.1 255.1

Ion Spray Voltage 2500 V 2500 V 2500 V

Curtain Gas 43 psi 43 psi 43 psi

Gas 1 50 psi 50 psi 50 psi

Gas 2 60 psi 60 psi 60 psi

Turbo Heater

Temperature
450 °C 450 °C 450 °C

Collision Activation

Dissociation
7 psi 7 psi 7 psi

Chromatographic Conditions:

Parameter Value

Column Hypurity C18 (50 mm × 4.6 mm, 5 µm)

Mobile Phase
Acetonitrile : 2.0 mM Ammonium Acetate, pH

5.0 (80:20, v/v)

Flow Rate 1.00 mL/min

Column Temperature 40 °C

Injection Volume 10 µL
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Method Performance:

Parameter Albendazole Albendazole Sulfoxide

Linearity Range 0.200–50.0 ng/mL 3.00–600 ng/mL

Mean Recovery 86.03%–89.66% 86.03%–89.66%

IS-Normalized Matrix Factor 0.985–1.042 0.985–1.042

Experimental Protocols
Preparation of Stock and Working Solutions
Internal Standard (IS) Stock Solution (Albendazole sulfoxide-D3): Prepare a stock solution of

Albendazole sulfoxide-D3 by dissolving an accurately weighed amount in methanol to

achieve a concentration of 100.0 µg/mL.

Internal Standard (IS) Working Solution: Prepare a combined working solution of the internal

standards. For instance, a working solution containing 10.00 ng/mL of Albendazole-d3 and 500

ng/mL of Albendazole sulfoxide-d5 (a suitable alternative to D3 if used in the same study) can

be prepared by diluting the respective stock solutions in methanol:water (60:40, v/v).[1]

Storage: Store stock and working solutions at 2–8 °C until use.[1]

Sample Preparation: Solid-Phase Extraction (SPE)
A common method for extracting Albendazole and its metabolites from plasma is solid-phase

extraction.

Protocol 1:

To 100 µL of human plasma, add the internal standard working solution.

Add 100 µL of 2 mM ammonium acetate solution and vortex for 60 seconds.

Centrifuge at 13,148 g for 5 minutes at 10 °C.
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Condition a Strata™-X (30 mg/mL) SPE cartridge with 1.0 mL of methanol followed by 1.0

mL of water.

Load the supernatant from the plasma sample onto the SPE cartridge.

Wash the cartridge twice with 1.0 mL of 10% (v/v) methanol in water.

Elute the analytes and internal standard with 1 mL of the mobile phase.[2]

The eluate is then ready for injection into the LC-MS/MS system.

Protocol 2:

Condition Oasis HLB 3 cc 60 mg cartridges with 1 mL of methanol and 1 mL of ultrapure

water.

Load 1 mL of plasma onto the cartridge.

Wash the cartridge with 3 mL of water.

Dry the cartridge with air for 5 minutes.

Elute the analytes with 2 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue with 0.25 mL of the mobile phase.[3]

Inject a 50 µL aliquot into the chromatographic system.[3]

Visualizations
Metabolic Pathway of Albendazole
The following diagram illustrates the metabolic conversion of Albendazole to its active

metabolite, Albendazole sulfoxide, and its subsequent oxidation to the inactive Albendazole

sulfone.
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Caption: Metabolic pathway of Albendazole.

Analytical Workflow for Plasma Sample Analysis
This diagram outlines the typical workflow for the quantification of Albendazole and its

metabolites in plasma samples using Albendazole sulfoxide-D3 as an internal standard.
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Caption: Analytical workflow for plasma analysis.

Conclusion
Albendazole sulfoxide-D3 is an indispensable tool for researchers in the fields of

pharmacology, drug metabolism, and clinical chemistry. Its use as an internal standard ensures

the accuracy and reliability of quantitative analytical methods for Albendazole and its
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metabolites. The detailed methodologies and data presented in this guide are intended to

facilitate the development and validation of robust bioanalytical assays for a wide range of

research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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